Cas no 25171-57-7 (4-(4,6-diamino-1,3,5-triazin-2-yl)phenol)

• Product Name: 4-(4,6-diamino-1,3,5-triazin-2-yl)phenol
• CAS No: 25171-57-7
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 913612
• PubChem ID: 4524718
• Update Time: 2025-04-19

4-(4,6-diamino-1,3,5-triazin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-diamino-1,3,5-triazin-2-yl)phenol
• 4-(4,6-diamino-1H-1,3,5-triazin-2-ylidene)cyclohexa-2,5-dien-1-one
• 25171-57-7
• DTXSID60422007
• AKOS024378759
• SCHEMBL664073
• CHEMBL331316

• Inchi： 1S/C9H9N5O/c10-8-12-7(13-9(11)14-8)5-1-3-6(15)4-2-5/h1-4,15H,(H4,10,11,12,13,14)
• InChI Key： GKRLZIVYFAJYEO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1N=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 203.08100
• Monoisotopic Mass: 203.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.94000
• LogP: 1.57100